Cas no 656226-80-1 (2-Thiophenecarboxylic acid,5-[1-(2-phenylethyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-)

• Product Name: 2-Thiophenecarboxylic acid,5-[1-(2-phenylethyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-
• CAS No: 656226-80-1
• MF: C₁₇H₁₃F₃N₂O₂S
• MW: 366.357533216476
• CID: 1689945
• Update Time: 2024-09-03

2-Thiophenecarboxylic acid,5-[1-(2-phenylethyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid,5-[1-(2-phenylethyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-
• 2-Thiophenecarboxylic acid, 5-[1-(2-phenylethyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C17H13F3N2O2S/c18-17(19,20)15-10-12(13-6-7-14(25-13)16(23)24)21-22(15)9-8-11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,23,24)
• InChI Key： BAWVRSZNUTUNIK-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C2C=C(C(F)(F)F)N(CCC3=CC=CC=C3)N=2)=CC=1

Computed Properties

• Exact Mass: 366.06509

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 525.1±50.0 °C(Predicted)
• PSA: 55.12
• pka: 3.09±0.10(Predicted)